Cas no 147839-07-4 (1-(Glucopyranosyl)pentobarbital)

1-(Glucopyranosyl)pentobarbital structure
147839-07-4 structure
Product Name:1-(Glucopyranosyl)pentobarbital
CAS No:147839-07-4
MF:C17H28N2O8
MW:388.412825584412
CID:187922
Update Time:2023-08-02

1-(Glucopyranosyl)pentobarbital Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- (9CI)
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- ...
    • 1-(beta-D-Glucopyranosyl)pentobarbital
    • 1-(Glucopyranosyl)pentobarbital
    • 1-Glu-pentobarbital
    • 5-ethyl-1-(beta-D-glucopyranosyl)-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-Ethyl-5-(1'-methylbutyl)-1-(beta-D-glucopyranosyl)barbituric acid
    • 5-Ethyl-3-hexopyranosyl-6-hydroxy-5-(pentan-2-yl)pyrimidine-2,4(3H,5H)-dione
    • Inchi: 1S/C17H28N2O8/c1-4-6-8(3)17(5-2)14(24)18-16(26)19(15(17)25)13-12(23)11(22)10(21)9(7-20)27-13/h8-13,20-23H,4-7H2,1-3H3,(H,18,24,26)/t8?,9-,10-,11+,12-,13-,17?/m1/s1
    • InChI Key: KVCUMBIRVZPZCG-LSUXSMNCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(NC(C(CC)(C1=O)C(C)CCC)=O)=O)O)O)O

Computed Properties

  • Exact Mass: 388.184566
  • Monoisotopic Mass: 388.184566
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157

Experimental Properties

  • Density: 1.363
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.557
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